Cas no 951626-15-6 (ethyl3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate)

• Product Name: ethyl3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate
• CAS No: 951626-15-6
• MF: C₁₁H₉BrN₂O₃
• MW: 297.104761838913
• CID: 889766
• Update Time: 2024-02-01

ethyl3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl3-(4-bromophenyl)-1,2,4-oxadiazole-5-carboxylate
• 3-(4-bromophenyl)-1,2,4-Oxadiazole-5-carboxylic acid ethyl ester
• ethyl 3-(4-bromophenyl)-1,2,4-oxadiazol-5-carboxylate
• 1,2,4-Oxadiazole-5-carboxylic acid, 3-(4-bromophenyl)-, ethyl ester

• MDL： MFCD09831978
• Inchi： 1S/C11H9BrN2O3/c1-2-16-11(15)10-13-9(14-17-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
• InChI Key： RAYDPSXNIRALKY-UHFFFAOYSA-N
• SMILES： O1C(C(OCC)=O)=NC(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 295.98
• Monoisotopic Mass: 295.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2A^2

Experimental Properties

• Density: 1.527±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 384.5±44.0 °C(Predicted)
• Solubility: Almost insoluble (0.033 g/l) (25 º C),
• PSA: 65.22000
• LogP: 2.67580
• pka: -4.21±0.25(Predicted)